3-[(3S,5R,8R,9S,10S,11R,13R,14S,17R)-11,14-dihydroxy-10,13-dimethyl-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]cyclopent-2-en-1-one

• Molecular Formula: C30H46O8
• Molecular Weight: 534.7 g/mol
• IUPAC Name: 3-[(3S,5R,8R,9S,10S,11R,13R,14S,17R)-11,14-dihydroxy-10,13-dimethyl-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]cyclopent-2-en-1-one
• InChI: InChI=1S/C30H46O8/c1-15-24(33)25(34)26(35)27(37-15)38-19-8-10-28(2)17(13-19)5-7-21-23(28)22(32)14-29(3)20(9-11-30(21,29)36)16-4-6-18(31)12-16/h12,15,17,19-27,32-36H,4-11,13-14H2,1-3H3/t15-,17+,19-,20+,21+,22+,23+,24-,25+,26+,27-,28-,29+,30-/m0/s1
• InChI Key: NSPSSDCJLOQASC-FXRXPBCOSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@H]2CC[C@]3([C@@H](C2)CC[C@@H]4[C@@H]3[C@@H](C[C@]5([C@@]4(CC[C@@H]5C6=CC(=O)CC6)O)C)O)C)O)O)O
• SMILES: CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC4C3C(CC5(C4(CCC5C6=CC(=O)CC6)O)C)O)C)O)O)O

Description

Rhodexin A is an alpha-L-rhamnoside. It derives from a sarmentogenin.

Scientific Research Applications

Structural Analysis and Crystallography

• The compound's crystal structure has been studied to understand its molecular conformation and interactions. For instance, the asymmetrical unit of a similar compound showed significant variation in the orientations of peripheral groups in the crystal structure (Ketuly et al., 2010).

Derivatives and Bioactivity

• Derivatives of related compounds have shown potential in various biological activities. For example, certain androsterone derivatives have been studied for their role in inhibiting androgen biosynthesis (Djigoué et al., 2012). Additionally, triorganotin(IV) derivatives of sodium deoxycholate showed promising antifungal and anticancer activities (Shaheen et al., 2014).

Potential in Drug Synthesis

• The compound's derivatives have been used in synthesizing liver X receptor agonists, which play a role in cholesterol metabolism and could impact diseases like Alzheimer's and atherosclerosis (Ching, 2013).

Novel Sesquiterpenoid Synthesis

• The synthesis of novel sesquiterpenoid skeletons, utilizing derivatives of similar compounds, has been explored. This synthesis approach could lead to the discovery of new therapeutic agents (Ruiz-Ferrer et al., 2021).

Antimicrobial Applications

• Certain derivatives have shown antimicrobial activity, supporting their potential use in treating infectious diseases. This includes the investigation of compounds isolated from Leplaea mayombensis for antimicrobial properties (Sidjui et al., 2015).